2,4,6-Tris(dimethylaminomethyl)phenol
Overview
Description
2,4,6-Tris(dimethylaminomethyl)phenol, also known as DMP-30, is an amber to red-brown liquid with an amine odor. It is less dense than water, and its vapors are heavier than air .
Synthesis Analysis
The synthesis of 2,4,6-Tris(dimethylaminomethyl)phenol is achieved by the condensation of phenol with formaldehyde and dimethylamine at a temperature increasing from room temperature to 100°C, with a molar ratio of reactants 1:3:3-4 .Molecular Structure Analysis
The molecular formula of 2,4,6-Tris(dimethylaminomethyl)phenol is C15H27N3O . The structure of this compound can be found in various chemical databases .Chemical Reactions Analysis
2,4,6-Tris(dimethylaminomethyl)phenol can be used in the synthesis of water-soluble metal phthalocyanines bearing twelve dimethylamino groups . It can also be used to prepare phenolate anion-based branched/cross-linked anion exchange membranes (AEMs) .Physical And Chemical Properties Analysis
2,4,6-Tris(dimethylaminomethyl)phenol is corrosive to the eyes, skin, mouth, stomach, and throat. Its vapors may irritate the eyes and corrode the upper respiratory tract . The compound has a molecular weight of 265.39 g/mol .Scientific Research Applications
Thermodynamic Properties
- 2,4,6-Tris(dimethylaminomethyl)phenol demonstrates partial miscibility with water, and its phase-separation temperatures have been experimentally determined. This compound has been used to study specific heat capacities, densities, and excess molar volumes in aqueous solutions, contributing to the understanding of phase diagrams and thermodynamic modeling (Coulier, Ballerat-Busserolles, Rodier, & Coxam, 2020).
Polymer Science
- It has been incorporated into poly(2,6-dimethyl-1,4-phenylene oxide) to create membranes with high conductivity and low water uptake, showing its potential in advanced polymer technologies (Li, Liu, Miao, Jin, & Bai, 2014).
- Used as a grafted functional group, 2,4,6-Tris(dimethylaminomethyl)phenol enhances the hydrophilicity and mechanical properties of polyurethane, indicating its utility in materials science, particularly in fiber and biomedical applications (Chung, Kim, Park, & Chun, 2021).
Spectroscopy and Molecular Characterization
- Spectroscopic studies (FT-IR, FT-Raman) have been conducted on this compound, providing insights into its vibrational properties, charge transfer, and chemical stability. These studies are crucial for understanding its potential role in molecular electronics and other applications (Karthick, Balachandran, Perumal, & Lakshmi, 2013).
Chemical Synthesis and Reactions
- Research has demonstrated its use in synthesizing water-soluble metal phthalocyanines, highlighting its role in creating compounds with enhanced solubility for various applications, including catalysis and material science (Sesalan, Koca, & Gül, 2008).
- It has been studied for its functional groups using potentiometric titration, aiding in the determination of functional composition in chemical compounds (Evtushenko, Zaitsev, & Ivanov, 2003).
Material Science
- Its incorporation into silicon compounds has been explored, providing a pathway for the development of novel organometallic materials with potential applications in electronics, catalysis, and more (Ahdab, Rima, Gornitzka, & Barrau, 2001).
Mechanism of Action
Target of Action
2,4,6-Tris(dimethylaminomethyl)phenol, also known as 2,4,6-Tris((dimethylamino)methyl)phenol, is an aromatic organic chemical that has tertiary amine and phenolic hydroxyl functionality in the same molecule . Its primary targets are epoxy resins , where it acts as a catalyst and accelerator .
Mode of Action
The compound interacts with its targets by accelerating the curing process of epoxy resins . It is probably the most widely used room temperature accelerator for two-component epoxy resin systems . The kinetics of curing with and without this accelerator have been extensively studied .
Biochemical Pathways
The compound affects the biochemical pathways involved in the curing of epoxy resins . It can be used as a homopolymerization catalyst for epoxy resins . In addition to its use in epoxy chemistry, it is also used in polyurethane chemistry, for example, by grafting the molecule into the polymer backbone .
Result of Action
The result of the compound’s action is the accelerated curing of epoxy resins, leading to their rapid hardening . This is beneficial in various applications such as coatings, sealants, composites, adhesives, and elastomers .
Action Environment
The efficacy and stability of the compound can be influenced by environmental factors. For instance, it is used as a room temperature accelerator for two-component epoxy resin systems . Often cited weaknesses are yellowing and odor .
Safety and Hazards
Future Directions
The market for 2,4,6-Tris(dimethylaminomethyl)phenol is expected to witness significant growth from 2024 to 2031, fueled by technological advancements, rising demand for the compound, and favorable government policies .
Relevant Papers A paper titled “Recyclable High-Performance Epoxy-Anhydride Resins with DMP-30 as the Catalyst of Transesterification Reactions” discusses the use of 2,4,6-Tris(dimethylaminomethyl)phenol as a catalyst .
properties
IUPAC Name |
2,4,6-tris[(dimethylamino)methyl]phenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H27N3O/c1-16(2)9-12-7-13(10-17(3)4)15(19)14(8-12)11-18(5)6/h7-8,19H,9-11H2,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHDSRXYHVZECER-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=CC(=C(C(=C1)CN(C)C)O)CN(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H27N3O | |
Record name | 2,4,6-TRIDIMETHYLAMINOMETHYL PHENOL | |
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DSSTOX Substance ID |
DTXSID5026548 | |
Record name | 2,4,6-Tris(dimethylaminomethyl)phenol | |
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Molecular Weight |
265.39 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
2,4,6-tridimethylaminomethyl phenol appears as an amber to red-brown liquid with an amine odor. Less dense than water. Vapors heavier than air. Corrosive to the eyes, skin, mouth, stomach and throat. Vapors may irritate the eyes and corrode the upper respiratory tract., Liquid, Liquid; [IUCLID] Clear, light yellow viscous liquid; [Aldrich MSDS] | |
Record name | 2,4,6-TRIDIMETHYLAMINOMETHYL PHENOL | |
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Record name | Phenol, 2,4,6-tris[(dimethylamino)methyl]- | |
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Record name | 2,4,6-Tris(dimethylaminomethyl)phenol | |
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Boiling Point |
BP: 130-135 °C at 1 mm Hg | |
Record name | 2,4,6-tris(dimethylaminomethyl)phenol | |
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Flash Point |
124 °C (255 °F) - closed cup | |
Record name | 2,4,6-tris(dimethylaminomethyl)phenol | |
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Vapor Pressure |
0.00056 [mmHg] | |
Record name | 2,4,6-Tris(dimethylaminomethyl)phenol | |
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Product Name |
2,4,6-Tris(dimethylaminomethyl)phenol | |
Color/Form |
Clear, light yellow, viscous liquid | |
CAS RN |
90-72-2 | |
Record name | 2,4,6-TRIDIMETHYLAMINOMETHYL PHENOL | |
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Record name | 2,4,6-Tris[(dimethylamino)methyl]phenol | |
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Record name | 2,4,6-Tris(dimethylaminomethyl)phenol | |
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Record name | Phenol, 2,4,6-tris[(dimethylamino)methyl]- | |
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Record name | 2,4,6-Tris(dimethylaminomethyl)phenol | |
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Record name | 2,4,6-tris(dimethylaminomethyl)phenol | |
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Record name | 2,4,6-TRIS((DIMETHYLAMINO)METHYL)PHENOL | |
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Record name | 2,4,6-tris(dimethylaminomethyl)phenol | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is 2,4,6-Tris(dimethylaminomethyl)phenol (DMP-30) primarily used for?
A: DMP-30 is widely employed as a catalyst in various chemical reactions, particularly in the curing of epoxy resins. [, , ] It accelerates the crosslinking reaction between epoxy resins and curing agents, leading to the formation of solid, thermoset materials.
Q2: How does DMP-30 facilitate the curing of epoxy resins?
A2: DMP-30 acts as a tertiary amine catalyst, promoting the reaction between the epoxy groups of the resin and the functional groups of the curing agent. This catalytic activity stems from the presence of the three dimethylaminomethyl groups attached to the phenol ring.
Q3: What types of curing agents are commonly used with DMP-30 in epoxy resin systems?
A: DMP-30 demonstrates effectiveness with various curing agents, including anhydrides like methyl tetrahydrophthalic anhydride (MTHPA) [, ], fatty amines [], and polyamides [].
Q4: What advantages does DMP-30 offer as a catalyst in epoxy resin curing?
A: DMP-30 provides several benefits: * Fast curing rates: It significantly accelerates the curing process, reducing the time required to achieve full material properties. [, ] * Improved workability: It allows for longer pot life, enabling easier handling and processing of the resin mixture before it cures. * Enhanced properties: It contributes to improved mechanical properties, such as increased tensile strength, in the cured epoxy material. [, , ]
Q5: Can DMP-30 catalyze reactions beyond epoxy curing?
A: Yes, research suggests DMP-30 can act as a catalyst in other reactions. For instance, it has been investigated for its role in the transesterification of ester bonds, which is crucial for the development of recyclable epoxy resins. [] It also plays a role in the precipitation polymerization of methyl methacrylate. []
Q6: Does DMP-30 exhibit selectivity in its catalytic activity?
A: The selectivity of DMP-30 depends on the specific reaction conditions and reactants involved. Research indicates that the position of the dimethylaminomethyl group on the phenol ring influences its catalytic activity. For example, a para position of the dimethylaminomethyl group shows higher activity in the anionic polymerization of epoxy oligomers. [] Further research is needed to fully understand the selectivity of DMP-30 in different chemical transformations.
Q7: What is the impact of DMP-30 on the thermal stability of cured epoxy resins?
A: The addition of DMP-30 can have varied effects on thermal stability depending on the specific epoxy system. Some studies show a slight decrease in thermal stability with the addition of DMP-30 [], while others demonstrate improvement when combined with fillers like sisal fibers. []
Q8: Does DMP-30 affect the optical properties of cured epoxy resins?
A: Yes, DMP-30 can influence the color of cured epoxy resins. Studies show that while it can improve yellowing caused by other additives like benzoyl peroxide, optimization of its concentration is crucial. []
Q9: How does the presence of DMP-30 influence the morphology of cured epoxy resins?
A: DMP-30 can play a role in the morphology of epoxy resins, especially when utilizing phase separation techniques during membrane preparation. Research indicates that varying the concentration of DMP-30, along with solvents like diisobutyl ketone, can lead to controlled pore formation and interconnected porous structures in epoxy membranes. [, ]
Q10: How does the structure of DMP-30 relate to its catalytic activity?
A10: The presence and position of the three dimethylaminomethyl groups on the phenol ring are crucial for DMP-30's catalytic activity. These tertiary amine groups act as active sites, facilitating the interaction with epoxy groups and enabling the curing reaction.
Q11: Has research explored modifying the structure of DMP-30 to alter its properties?
A: While limited research focuses on directly modifying DMP-30, studies have explored alternative aminomethylphenol compounds with variations in alkyl substituents. These modifications aim to enhance specific properties like catalytic activity and thermal stability. []
Q12: Are there known health concerns associated with DMP-30?
A: Yes, DMP-30 is a known skin sensitizer and can cause allergic contact dermatitis. [, , ] Proper safety precautions, including appropriate personal protective equipment, should be taken when handling DMP-30.
Q13: Are there alternatives to DMP-30 for curing epoxy resins?
A13: Yes, various alternative catalysts can be used for curing epoxy resins, each with its own advantages and disadvantages. Some common alternatives include:
Q14: What analytical techniques are commonly used to characterize DMP-30 and its effects on epoxy resins?
A14: A range of techniques are employed to study DMP-30 and its impact on epoxy systems:
- Spectroscopy: Fourier transform infrared spectroscopy (FTIR) is widely used to monitor the curing process by tracking the disappearance of epoxy groups. [, , ]
- Thermal Analysis: Differential scanning calorimetry (DSC) helps determine curing kinetics, glass transition temperatures, and thermal stability of cured resins. [, , , , , ] Thermogravimetric analysis (TGA) is used to evaluate thermal stability and degradation behavior. [, , , ]
- Microscopy: Scanning electron microscopy (SEM) is valuable for examining the morphology of cured epoxy resins, including the dispersion of fillers and the formation of porous structures. [, , ]
- Mechanical Testing: Tensile testing, impact testing, and other mechanical tests evaluate the influence of DMP-30 on the strength, toughness, and other properties of cured epoxy materials. [, , ]
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